Cas no 7498-32-0 (1,1''-but-2-yne-1,4-diyldipiperidine)

• Product name: 1,1''-but-2-yne-1,4-diyldipiperidine
• CAS No: 7498-32-0
• MF: C₁₄H₂₄N₂
• MW: 220.35376
• CID: 980809
• PubChem ID: 101344

1,1''-but-2-yne-1,4-diyldipiperidine Chemical and Physical Properties

Names and Identifiers

• 1,1''-but-2-yne-1,4-diyldipiperidine
• 1,4-Bis(piperidine-1-yl)-2-butyne
• 1,4-Dipiperidino-2-butyne
• 1,1'-(2-Butyne-1,4-diyl)bispiperidine
• 1,4-di(piperidin-1-yl)but-2-yne
• 1,4-Di-N,N'-piperidinobut-2-in
• 1,4-Dipiperidino-but-2-in
• 1,4-dipiperidino-but-2-yne
• Piperidine, 1,1'-(2-butyne-1,4-diyl)bis-
• 1,1'-(2-BUTYNE-1,4-DIYL)BIS(PIPERIDINE)
• NSC407430
• NSC-407430
• 1,4-DIPIPERIDYL-2-BUTYNE
• 1,1'-(2-Butynylene)dipiperidine
• CHEMBL1883942
• 7498-32-0
• 4-20-00-01207 (Beilstein Handbook Reference)
• Piperidine, 1,1'-(2-butynylene)di-
• N86SF6ECY2
• UNII-N86SF6ECY2
• Piperidine,1'-(2-butynylene)di-
• DTXSID60225939
• WLN: T6NTJ A2UU2- AT6NTJ
• MLS003171611
• Piperidine,1'-(2-butyne-1,4-diyl)bis-
• NSC 407430
• BRN 0149049
• SMR001875488
• IGBKLEILPKRTFQ-UHFFFAOYSA-N

• Inchi： InChI=1S/C14H24N2/c1-3-9-15(10-4-1)13-7-8-14-16-11-5-2-6-12-16/h1-6,9-14H2
• InChI Key： IGBKLEILPKRTFQ-UHFFFAOYSA-N
• SMILES： C1CCN(CC1)CC#CCN2CCCCC2

Computed Properties

• Exact Mass: 220.19412
• Monoisotopic Mass: 220.194
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 6.5Ų
• XLogP3: 2.1

Experimental Properties

• Density: 0.979
• Boiling Point: 322.7°C at 760 mmHg
• Flash Point: 138°C
• Refractive Index: 1.515
• PSA: 6.48
• LogP: 1.83740